Cas no 37437-21-1 (Tetrakis(2-ethylhexyl) thiuram disulfide)
37437-21-1 structure
Product Name:Tetrakis(2-ethylhexyl) thiuram disulfide
CAS No:37437-21-1
MF:C34H68N2S4
MW:633.177124977112
CID:922294
PubChem ID:17765411
Update Time:2025-04-19
Tetrakis(2-ethylhexyl) thiuram disulfide Chemical and Physical Properties
Names and Identifiers
-
- Tetrakis(2-ethylhexyl) thiuram disulfide
- bis(2-ethylhexyl)carbamothioylsulfanyl N,N-bis(2-ethylhexyl)carbamodithioate
- Nocceler TOT-N
- tetra(2-ethylhexyl)thiuram disulfide
- Tetrakis(2-aethyl-hexyl)-thiuramdisulfid
- tetrakis(2-ethyl-hexyl)thiuramdisulfide
- Nocceler TOT
- Nocceler TOT-G
- TOT-N
- Tetra(2-ethylhexyl)thiuramdisulfide
- Thioperoxydicarbonic diamide ([(H2N)C(S)]2S2), N,N,N',N'-tetrakis(2-ethylhexyl)-
- Thioperoxydicarbonic diamide (((H2N)C(S))2S2), N,N,N',N'-tetrakis(2-ethylhexyl)-
- 37437-21-1
- DTXSID70894019
- VTEKOFXDMRILGB-UHFFFAOYSA-N
- SCHEMBL378239
- tetra-(2-ethylhexyl)thiuram disulfide
- tetrakis(2-ethylhexyl)thiuram disulfide
-
- Inchi: 1S/C34H68N2S4/c1-9-17-21-29(13-5)25-35(26-30(14-6)22-18-10-2)33(37)39-40-34(38)36(27-31(15-7)23-19-11-3)28-32(16-8)24-20-12-4/h29-32H,9-28H2,1-8H3
- InChI Key: VTEKOFXDMRILGB-UHFFFAOYSA-N
- SMILES: S(C(N(CC(CC)CCCC)CC(CC)CCCC)=S)SC(N(CC(CC)CCCC)CC(CC)CCCC)=S
Computed Properties
- Exact Mass: 632.42700
- Monoisotopic Mass: 632.42653487g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 40
- Rotatable Bond Count: 27
- Complexity: 527
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 4
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 14.2
- Topological Polar Surface Area: 121Ų
Experimental Properties
- Density: 0.983±0.06 g/cm3 (20 ºC 760 Torr),
- Solubility: Insuluble (9.5E-10 g/L) (25 ºC),
- PSA: 121.26000
- LogP: 12.40720
Tetrakis(2-ethylhexyl) thiuram disulfide Related Literature
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
37437-21-1 (Tetrakis(2-ethylhexyl) thiuram disulfide) Related Products
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- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
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